rac. 4-(2-Aminopropyl)phenoxyacetic acid

• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• IUPAC Name: 2-[4-(2-aminopropyl)phenoxy]acetic acid
• InChI: InChI=1S/C11H15NO3/c1-8(12)6-9-2-4-10(5-3-9)15-7-11(13)14/h2-5,8H,6-7,12H2,1H3,(H,13,14)
• InChI Key: HMCCYNHFOXVGQX-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)OCC(=O)O)N

Description

Rac. 4-(2-Aminopropyl)phenoxyacetic acid is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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The 29 g. of residual oil described in Example 3 above (ethyl ester of rac. 4-(2-acetamidopropyl)phenoxyacetic acid was refluxed with 16.4 g. of sodium hydroxide (0.41 moles) in 150 ml. of water for 15 hrs., after which the solution was cooled, a trace of flocculent matter removed by filtration and the clear filtrate passed over a column of 750 ml. (0.75 eq) of Dowex® 2-X4 in the hydrogen form. After washing the column with water until the effluent pH was 4-5, the amino acid was eluted with 2 l. of 10% aqueous pyridine. Distillation of the pyridine effluent in a rotary evaporator left a residue of 18 g., m.p. 301°-303° dec.

Synthesis routes and methods II

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